Cas no 1196-30-1 (3-Hydroxy-pyridine-2-carboxylic Acid Methylamide)

• Product Name: 3-Hydroxy-pyridine-2-carboxylic Acid Methylamide
• CAS No: 1196-30-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD12808017
• CID: 237264
• PubChem ID: 70961
• Update Time: 2025-06-26

3-Hydroxy-pyridine-2-carboxylic Acid Methylamide Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-N-methyl-pyridine-2-carboxamide
• 3-Hydroxy-N-methylpyridine-2-carboxamide
• 3-Hydroxy-N-methylpicolinamide
• 3-HYDROXY-PYRIDINE-2-CARBOXYLIC ACID METHYLAMIDE
• 2-Pyridinecarboxamide, 3-hydroxy-N-methyl-
• FGZZGTRXSOYHIF-UHFFFAOYSA-N
• 2289AJ
• MB12020
• AK155187
• 3-Hydroxy-N-methyl-2-pyridinecarboxamide
• 3-Hydroxypyridine-2-carboxamide, N-methyl
• 3-Hydroxy-N-methyl-2-pyr
• AS-65321
• AKOS010146891
• NS00023869
• 3-Hydroxy-N-methyl-2-pyridinecarboxamide #
• CS-0321221
• EINECS 214-811-4
• SCHEMBL3724024
• UNII-6UT7TEB88Y
• DTXSID80152516
• 1196-30-1
• C71661
• 6UT7TEB88Y
• MFCD12808017
• SCHEMBL16948218
• DB-262366
• DTXCID2075007
• 3-Hydroxy-pyridine-2-carboxylic Acid Methylamide

• MDL： MFCD12808017
• Inchi： 1S/C7H8N2O2/c1-8-7(11)6-5(10)3-2-4-9-6/h2-4,10H,1H3,(H,8,11)
• InChI Key： FGZZGTRXSOYHIF-UHFFFAOYSA-N
• SMILES： OC1=CC=CN=C1C(NC)=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 1.1
• Topological Polar Surface Area: 62.2

Experimental Properties

• Density: 1.252
• Boiling Point: 475.5°Cat760mmHg
• Flash Point: 241.4°C
• Refractive Index: 1.57
• PSA: 62.22

Additional information on 3-Hydroxy-pyridine-2-carboxylic Acid Methylamide

Introduction to 3-Hydroxy-pyridine-2-carboxylic Acid Methylamide (CAS No. 1196-30-1)

3-Hydroxy-pyridine-2-carboxylic Acid Methylamide, identified by its Chemical Abstracts Service (CAS) number 1196-30-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound’s unique combination of a pyridine ring, hydroxyl group, and carboxamide functionality makes it a valuable scaffold for designing molecules with specific biological activities.

The structural motif of 3-Hydroxy-pyridine-2-carboxylic Acid Methylamide positions it as a promising candidate for further exploration in drug discovery. The presence of both hydrophilic and lipophilic regions within its molecule enhances its solubility and bioavailability, critical factors for pharmaceutical efficacy. Recent advancements in computational chemistry have enabled the rational design of derivatives based on this core structure, facilitating the identification of compounds with improved pharmacokinetic profiles.

In the realm of medicinal chemistry, 3-Hydroxy-pyridine-2-carboxylic Acid Methylamide has been investigated for its potential role in modulating various biological pathways. Studies have highlighted its interaction with enzymes and receptors, suggesting applications in treating conditions such as inflammation, neurodegeneration, and metabolic disorders. The hydroxyl group at the 3-position of the pyridine ring provides a site for hydrogen bonding, enhancing binding affinity to biological targets, while the carboxamide moiety contributes to metabolic stability.

Recent research has demonstrated the utility of 3-Hydroxy-pyridine-2-carboxylic Acid Methylamide as a precursor in synthesizing more complex pharmacophores. For instance, modifications at the 2-position or the amide nitrogen have led to derivatives exhibiting enhanced cytotoxicity against certain cancer cell lines. These findings underscore the importance of this compound as a building block in the synthesis of next-generation therapeutics.

The synthesis of 3-Hydroxy-pyridine-2-carboxylic Acid Methylamide involves multi-step organic transformations that highlight its synthetic accessibility. Traditional methods include condensation reactions between appropriately substituted pyridine derivatives and formamides or urea derivatives under controlled conditions. Advances in green chemistry have also introduced more sustainable approaches, such as catalytic methods that minimize waste and improve yield.

The pharmacological evaluation of 3-Hydroxy-pyridine-2-carboxylic Acid Methylamide has revealed intriguing properties that warrant further investigation. Preclinical studies have shown that certain derivatives exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Additionally, their ability to cross the blood-brain barrier has opened avenues for treating central nervous system disorders. The compound’s potential as an antioxidant has also been explored, with preliminary data suggesting protective effects against oxidative stress-induced damage.

In conclusion, 3-Hydroxy-pyridine-2-carboxylic Acid Methylamide (CAS No. 1196-30-1) represents a compelling subject of study in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic interventions. As computational modeling and synthetic methodologies continue to evolve, the future prospects for this compound and its derivatives remain highly promising.